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Iodine tribromide is an interhalogen compound with the chemical formula IBr₃ [1]. The table below

summarizes its key characteristics:

Property Description

Chemical Formula IBr₃ [1]

IUPAC Name tribromo-λ³-iodane [1]

Molar Mass 366.61 g/mol [1]

Physical Appearance Dark brown liquid [1]

Miscibility Miscible with ethanol and ethers [1]

IBr₃ in a Multi-Electron Redox System

Recent cutting-edge research has utilized the chemistry of iodine and bromine to create a highly efficient

battery system. In this context, IBr₃ is not a starting reagent but rather an intermediate species in a complex

redox cycle [2].
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The system enables a twelve-electron conversion cathode by shifting between iodide (I⁻) and iodate (IO₃⁻),

a process that is six times the electron transfer of conventional iodine batteries. The chemistry of bromine

(Br⁻/Br₂) and the formation of the interhalogen species IBr are critical to facilitating this reaction by

creating an "electrochemical-chemical loop" that overcomes the inherent kinetic limitations of the

iodide/iodate conversion [2].

The following diagram illustrates the role of the bromide-iodate loop and interhalogen intermediates in this

complex redox process:
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Experimental Parameters for the Redox System

The successful operation of this twelve-electron iodine cathode relies on a carefully controlled environment.

The table below outlines the key experimental conditions as described in the research [2]:

Parameter Specification / Role

Electrolyte Aqueous acidic solution (e.g., 4 M H₂SO₄)

Key Additive Bromide ions (e.g., from NaBr)

Bromide Function Forms IBr/Br₂ redox couple; enables bromide-iodate loop

Primary Reaction Conversion between I⁻ and IO₃⁻

Electron Transfer 12 electrons per iodine redox center

Theoretical Capacity ~1200 mAh g⁻¹ (based on iodine mass)

Research Applications & Safety

Proposed Uses of IBr₃: While its role in the battery system is as an intermediate, iodine tribromide
has been referenced for potential use as a brominated flame retardant in semiconductor production

and in dry etching processes, although the former is noted as dubious [1].
Critical Safety Note: The cited research highlights that handling this chemistry requires a highly

acidic and oxidizing environment, involving concentrated sulfuric acid and reactive halogen species
[2]. Appropriate safety precautions, including the use of personal protective equipment (PPE)
and working in a fume hood, are absolutely essential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s1910029?utm_src=pdf-body-img
https://www.nature.com/articles/s41467-023-41071-6
https://www.smolecule.com/products/s1910029?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iodine_tribromide
https://www.nature.com/articles/s41467-023-41071-6
https://www.smolecule.com/products/s1910029?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1910029?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. Iodine tribromide [en.wikipedia.org]

2. A twelve-electron conversion iodine cathode enabled by ... [nature.com]

To cite this document: Smolecule. [Fundamental Properties of Iodine Tribromide (IBr₃)]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1910029#ibr3-oxidation-

reduction-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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